Cas no 90841-06-8 (Alanine,N-(2,4-dinitrophenyl)-2-methyl-)

• Product Name: Alanine,N-(2,4-dinitrophenyl)-2-methyl-
• CAS No: 90841-06-8
• MF: C₁₀H₁₁N₃O₆
• MW: 269.210842370987
• CID: 809423
• PubChem ID: 263447
• Update Time: 2025-04-19

Alanine,N-(2,4-dinitrophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Alanine,N-(2,4-dinitrophenyl)-2-methyl-
• 2-(2,4-dinitroanilino)-2-methylpropanoic acid
• DNP-À-AMINOISOBUTYRIC ACID
• DNP-ALPHA-AMINOISOBUTYRIC ACID
• N-(2,4-Dinitro-phenyl)-2-amino-isobuttersaeure
• n-(2,4-dinitrophenyl)-2-methylalanine
• NSC97895
• AKOS010512742
• NSC-97895
• 5-Pyrimidinecarboxylicacid,hydrazide(6CI,7CI,9CI)
• 2-(2,4-dinitrophenylamino)-2-methylpropanoic acid
• SCHEMBL3988345
• 90841-06-8
• FT-0755230
• DTXSID10294756

• Inchi： 1S/C10H11N3O6/c1-10(2,9(14)15)11-7-4-3-6(12(16)17)5-8(7)13(18)19/h3-5,11H,1-2H3,(H,14,15)
• InChI Key： TXMJURUNBSYXRI-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 269.06500
• Monoisotopic Mass: 269.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.522
• Boiling Point: 499.9°Cat760mmHg
• Flash Point: 256.1°C
• Refractive Index: 1.648
• PSA: 140.97000
• LogP: 2.89750